![molecular formula C20H15NOS B1226378 (4-Methylphenyl)-(10-phenothiazinyl)methanone](/img/structure/B1226378.png)
(4-Methylphenyl)-(10-phenothiazinyl)methanone
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Overview
Description
(4-methylphenyl)-(10-phenothiazinyl)methanone is a member of phenothiazines.
Scientific Research Applications
Tubulin Polymerization Inhibition and Antiproliferative Properties
A significant application of (4-Methylphenyl)-(10-phenothiazinyl)methanone derivatives is found in cancer research. Compounds derived from phenoxazine and phenothiazine, including the (4-phenylpiperazin-1-yl)methanones, have shown to inhibit tubulin polymerization effectively. This action is linked to antiproliferative properties against cancer cell lines, making these compounds potential candidates for cancer treatment (Prinz et al., 2017).
Anti-Inflammatory Activity
Some derivatives, specifically a series of 4-aminobenzophenones, exhibit high anti-inflammatory activity. These compounds, including aminobenzophenone derivatives, have been shown to inhibit the release of proinflammatory cytokines, indicating their potential as anti-inflammatory agents (Ottosen et al., 2003).
Antipsychotic Investigation
Novel Azo dye/Schiff base/Chalcone derivatives derived from phenothiazine have been synthesized and evaluated for antipsychotic activity. These compounds have exhibited significant antipsychotic effects in studies, suggesting their utility in this area of medical research (Gopi, Sastry, & Dhanaraju, 2017).
Antioxidant Properties
Derivatives of this compound have been synthesized and tested for their antioxidant capabilities. Some of these compounds have demonstrated effective antioxidant power, making them promising molecules for applications requiring antioxidant properties (Çetinkaya, Göçer, Menzek, & Gülçin, 2012).
Structural and Spectroscopic Characterization
Various derivatives of this compound have been synthesized and characterized using spectroscopic and X-ray diffraction methods. These studies aid in understanding the molecular structure and properties of these compounds for further applications (Naveen et al., 2007).
Antimicrobial Activity
Certain derivatives have shown interesting antimicrobial activity, suggesting their potential use in the development of new antimicrobial agents (Chaudhari, 2012).
Electron Density Studies
Studies on electron densities of phenoxazine and phenothiazine derivatives provide insights into the molecular behavior of these compounds, useful for applications in molecular electronics and photonics (Malinska et al., 2012).
properties
Molecular Formula |
C20H15NOS |
---|---|
Molecular Weight |
317.4 g/mol |
IUPAC Name |
(4-methylphenyl)-phenothiazin-10-ylmethanone |
InChI |
InChI=1S/C20H15NOS/c1-14-10-12-15(13-11-14)20(22)21-16-6-2-4-8-18(16)23-19-9-5-3-7-17(19)21/h2-13H,1H3 |
InChI Key |
BXCIQPXSBSOIQX-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)C(=O)N2C3=CC=CC=C3SC4=CC=CC=C42 |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)N2C3=CC=CC=C3SC4=CC=CC=C42 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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